![molecular formula C8H9Br B043891 1-Bromo-3,5-dimethylbenzene CAS No. 556-96-7](/img/structure/B43891.png)
1-Bromo-3,5-dimethylbenzene
Overview
Description
1-Bromo-3,5-dimethylbenzene (1-Br-3,5-DMB) is an aromatic compound belonging to the class of alkylbenzenes. It is a colorless liquid with a boiling point of 168°C and a melting point of -68°C. It has a molecular weight of 187.05 g/mol and a molecular formula of C8H9Br. 1-Br-3,5-DMB is an important chemical intermediate in the synthesis of various organic compounds.
Scientific Research Applications
Organometallic Synthesis : It serves as a versatile starting material for organometallic synthesis, facilitating various useful reactions through intermediates like phenylmagnesium, phenyllithium, and phenylcopper (Porwisiak & Schlosser, 1996).
Biomedical Screening : Halonitrobenzenes derived from 1-Bromo-3,5-dimethylbenzene can be used to synthesize 3-bromo/1,2-dimethylphenothiazines, which are valuable for biomedical screening in the search for medicinal agents (Sharma, Gupta, Gautam & Gupta, 2002).
Fuel for Combustion : Its reactivity makes it a potential fuel for combustion applications in fuel cells (Gaïl, Dagaut, Black & Simmie, 2008).
Synthesis of Hydrocarbons : It is used in the synthesis of specific hydrocarbons capable of diyl formation, showing high yield and accessibility (Wittig, 1980).
Organic Intermediates : It's used in synthesizing valuable organic intermediates like 3,5-Dimethyl-4-bromoiodobenzene and 2,6-Dimethyl-4-bromoiodobenzene (Yu, 2008).
Crystal Structure Analysis : Its derivatives are used to study different molecular associations and structural differences in crystal structures (Ebersbach, Seichter & Mazik, 2022).
Chemical Kinetics and Thermochemistry : Studies focus on the kinetics of its bromination and the thermochemistry of its halogen-substituted derivatives, which is crucial in understanding its behavior in various chemical processes (Villalba et al., 2018; Verevkin et al., 2015).
Ultrasound Studies : Its binary mixtures are studied for ultrasonic properties, which is important in understanding its interactions in various solutions (Yadava & Yadav, 2005).
Synthetic Route Studies : Its use in novel synthetic routes under specific conditions like solid-liquid phase transfer catalysis and ultrasonic irradiation is explored (Wang, Brahmayya & Hsieh, 2015).
Gas-Liquid Chromatography : N-dimethylaminomethylene derivatives of it offer excellent properties for gas-liquid chromatography, making them suitable for biological studies (Vandenheuvel & Gruber, 1975).
Supercritical Water Oxidation : It is effectively oxidized in supercritical water, leading to the production of corresponding carboxylic acids, useful in various chemical applications (García‐Verdugo et al., 2004).
Liquid Crystal Studies : Its derivatives are used to study the influence of the nature of the phenyl substituent on the mesogenic properties of chiral liquid crystals (Bertini et al., 2003).
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-m-xylene, also known as 1-Bromo-3,5-dimethylbenzene, is a chemical compound used in the synthesis of various chemicals It’s known to be used in the preparation of substituted 2,2’-bis (diphenylphosphanylmethyl)-1,1’-binaphthyl derivatives .
Mode of Action
It’s known to react with o-cresol to prepare o-tolyl-3,5-xylyl ether . This suggests that it may interact with its targets through a mechanism involving carbon-oxygen coupling .
Pharmacokinetics
It’s known that the compound has a boiling point of 205°c , which may influence its absorption and distribution.
Result of Action
Its use in the synthesis of various chemicals suggests that it may have a broad range of effects depending on the specific context of its use .
Action Environment
It’s known that the compound should be stored in a well-ventilated place and kept cool , suggesting that temperature and ventilation may affect its stability and efficacy.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5-Bromo-m-xylene are not well-studied. It is known that this compound can participate in reactions catalyzed by various enzymes. For instance, it has been used in the synthesis of substituted 2,2’-bis(diphenylphosphanylmethyl)-1,1’-binaphthyl derivatives
Molecular Mechanism
It is known to participate in chemical reactions, potentially interacting with biomolecules and influencing enzyme activity
Metabolic Pathways
It is known that this compound can participate in chemical reactions, potentially interacting with enzymes and cofactors
properties
IUPAC Name |
1-bromo-3,5-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Br/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMFRTSBQRLSJHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00204142 | |
Record name | Benzene, 1-bromo-3,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00204142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
556-96-7 | |
Record name | Benzene, 1-bromo-3,5-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000556967 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-bromo-3,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00204142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-3,5-dimethylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 5-Bromo-m-xylene be used as a starting material for more complex molecules?
A: Yes, 5-Bromo-m-xylene serves as a valuable starting material in organic synthesis. For example, it can be used in palladium-catalyzed carbon-oxygen coupling reactions to produce aryl ethers. [] Specifically, it reacts with o-cresol in the presence of potassium hydroxide and a palladium catalyst to yield o-tolyl-3,5-xylyl ether. []
Q2: What is known about the reactivity of 5-Bromo-m-xylene under strongly acidic conditions?
A: 5-Bromo-m-xylene can undergo protonation in superacidic media like HF-SbF5 to form the 5-bromo-m-xylenium ion. [] Interestingly, other isomers like 2-bromo-m-xylene and 4-bromo-m-xylene, when exposed to the same conditions, rearrange to form the same 5-bromo-m-xylenium ion. [] This suggests that the 5-bromo-m-xylenium ion is particularly stable.
Q3: Has 5-Bromo-m-xylene been used in the construction of supramolecular systems?
A: Yes, 5-Bromo-m-xylene serves as a precursor to building blocks for supramolecular structures. Researchers synthesized 3,5-bis(bromomethyl)-1-bromobenzene from 5-Bromo-m-xylene via NBS bromination. [] This compound was then used as a bridging reagent in the synthesis of four-directionally functionalized hemicarcerands, which are intermediates for 2D square grid networks of container molecules. []
Q4: Are there alternative synthetic routes to obtain 5-Bromo-m-xylene?
A: The provided research highlights a novel and efficient synthetic route for 5-Bromo-m-xylene. [] While the specific details aren't fully elaborated in this excerpt, it emphasizes the development of a new synthetic approach, suggesting that alternative methods might exist or have been explored.
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